Cas no 2229500-82-5 (4-amino-4-(heptafluoropropyl)cyclohexan-1-ol)
4-amino-4-(heptafluoropropyl)cyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-4-(heptafluoropropyl)cyclohexan-1-ol
- 2229500-82-5
- EN300-1965001
-
- Inchi: 1S/C9H12F7NO/c10-7(11,8(12,13)9(14,15)16)6(17)3-1-5(18)2-4-6/h5,18H,1-4,17H2
- InChI Key: CTZZMUWRALUACS-UHFFFAOYSA-N
- SMILES: FC(C(C(F)(F)F)(F)F)(C1(CCC(CC1)O)N)F
Computed Properties
- Exact Mass: 283.08071114g/mol
- Monoisotopic Mass: 283.08071114g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 46.2Ų
4-amino-4-(heptafluoropropyl)cyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1965001-0.05g |
4-amino-4-(heptafluoropropyl)cyclohexan-1-ol |
2229500-82-5 | 0.05g |
$1212.0 | 2023-09-17 | ||
| Enamine | EN300-1965001-0.1g |
4-amino-4-(heptafluoropropyl)cyclohexan-1-ol |
2229500-82-5 | 0.1g |
$1269.0 | 2023-09-17 | ||
| Enamine | EN300-1965001-0.25g |
4-amino-4-(heptafluoropropyl)cyclohexan-1-ol |
2229500-82-5 | 0.25g |
$1328.0 | 2023-09-17 | ||
| Enamine | EN300-1965001-0.5g |
4-amino-4-(heptafluoropropyl)cyclohexan-1-ol |
2229500-82-5 | 0.5g |
$1385.0 | 2023-09-17 | ||
| Enamine | EN300-1965001-1.0g |
4-amino-4-(heptafluoropropyl)cyclohexan-1-ol |
2229500-82-5 | 1g |
$1442.0 | 2023-06-01 | ||
| Enamine | EN300-1965001-2.5g |
4-amino-4-(heptafluoropropyl)cyclohexan-1-ol |
2229500-82-5 | 2.5g |
$2828.0 | 2023-09-17 | ||
| Enamine | EN300-1965001-5.0g |
4-amino-4-(heptafluoropropyl)cyclohexan-1-ol |
2229500-82-5 | 5g |
$4184.0 | 2023-06-01 | ||
| Enamine | EN300-1965001-10.0g |
4-amino-4-(heptafluoropropyl)cyclohexan-1-ol |
2229500-82-5 | 10g |
$6205.0 | 2023-06-01 | ||
| Enamine | EN300-1965001-1g |
4-amino-4-(heptafluoropropyl)cyclohexan-1-ol |
2229500-82-5 | 1g |
$1442.0 | 2023-09-17 | ||
| Enamine | EN300-1965001-5g |
4-amino-4-(heptafluoropropyl)cyclohexan-1-ol |
2229500-82-5 | 5g |
$4184.0 | 2023-09-17 |
4-amino-4-(heptafluoropropyl)cyclohexan-1-ol Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
Additional information on 4-amino-4-(heptafluoropropyl)cyclohexan-1-ol
Recent Advances in the Study of 4-amino-4-(heptafluoropropyl)cyclohexan-1-ol (CAS: 2229500-82-5)
The compound 4-amino-4-(heptafluoropropyl)cyclohexan-1-ol (CAS: 2229500-82-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated cyclohexane derivative is of particular interest due to its unique structural properties, which include a heptafluoropropyl group and an amino-alcohol moiety. These features make it a promising candidate for various applications, including drug development, medicinal chemistry, and material science.
Recent studies have focused on the synthesis and characterization of 4-amino-4-(heptafluoropropyl)cyclohexan-1-ol, aiming to explore its potential as a building block for novel bioactive molecules. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography to elucidate its molecular structure and confirm its purity. The compound's stability under various conditions has also been investigated, providing insights into its suitability for further chemical modifications.
One of the key findings from recent research is the compound's ability to act as a versatile intermediate in the synthesis of fluorinated pharmaceuticals. Fluorination is a common strategy in drug design to enhance metabolic stability, bioavailability, and binding affinity. The presence of the heptafluoropropyl group in 4-amino-4-(heptafluoropropyl)cyclohexan-1-ol offers unique opportunities for the development of fluorinated analogs of existing drugs, potentially leading to improved therapeutic profiles.
In addition to its pharmaceutical applications, 4-amino-4-(heptafluoropropyl)cyclohexan-1-ol has shown promise in material science. Its fluorinated structure contributes to hydrophobic and lipophobic properties, making it a potential candidate for the development of advanced coatings, surfactants, and other specialty materials. Preliminary studies have demonstrated its compatibility with various polymer matrices, opening new avenues for research in this domain.
Despite these promising developments, challenges remain in the large-scale synthesis and purification of 4-amino-4-(heptafluoropropyl)cyclohexan-1-ol. Researchers are actively exploring more efficient synthetic routes and purification methods to address these issues. Furthermore, detailed pharmacological and toxicological studies are needed to fully assess its safety and efficacy in biomedical applications.
In conclusion, 4-amino-4-(heptafluoropropyl)cyclohexan-1-ol (CAS: 2229500-82-5) represents a valuable compound with diverse potential applications in chemical biology and pharmaceutical research. Ongoing studies are expected to further elucidate its properties and expand its utility in drug discovery and material science. The continued exploration of this compound underscores the importance of fluorinated molecules in advancing scientific and technological innovation.
2229500-82-5 (4-amino-4-(heptafluoropropyl)cyclohexan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)